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Compound of Interest

Compound Name: Brillant Orange

Cat. No.: B13756036

For Researchers, Scientists, and Drug Development Professionals

The term "Brilliant Orange" is applied to a variety of synthetic azo dyes, each with distinct
chemical identities, properties, and associated safety profiles. This technical guide provides a
comprehensive overview of the available safety data and handling protocols for several
commercially available dyes marketed under this name. Due to the multiplicity of substances, it
is imperative for laboratory personnel to identify the specific dye in use, primarily by its CAS
number, to ensure the application of appropriate safety measures.

This document will focus on the safety data for "Brilliant Orange 3R" (Reactive Orange 16) and
"Procion MX Dye 020 Brilliant Orange,"” for which detailed Safety Data Sheets (SDS) are
accessible. It will also touch upon "Brilliant Orange H," another distinct chemical entity.

Section 1: Identification and Physicochemical
Properties

A clear identification of the specific "Brilliant Orange" dye is the first critical step in risk
assessment. The following table summarizes the key identifiers and physical/chemical
properties for different variants.
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Brilliant Orange 3R

Procion MX Dye

Property (Reactive Orange 020 Brilliant Brilliant Orange H
16) Orange

CAS Number 12225-83-1[1] Not Available[2] 52749-23-2[3][4]
Remazol Brilliant

Synonyms - Acid Orange 17[3]

Orange 3R[5]

C20H17N3Na2011S3 _ C18H15N2Na04S][3]
Molecular Formula Not Available

[5] [4]
Molecular Weight 617.54 g/mol [5] Not Available 378.38 g/mol [4][6]
Physical State Powder[2] Solid[4] Powder[2]

Appearance

Ranges from Yellow to
Dark Brown[2]

Red to Dark Red[4]

Ranges from Yellow to
Dark Brown[2]

Solubility in Water Soluble > 100 g/L (at 25°C)[2] Soluble[4]

Melting Point Not Available >300°CJ[4] Not Available
Density Not Available 600 — 800 kg/m 3[2] Not Available
pH Value Not Available 4.5 -6.5[2] Not Available

Section 2: Toxicological Profile

The toxicological data is crucial for understanding the potential health hazards associated with

these dyes. The primary concern with azo dyes is their potential to metabolize into aromatic

amines, which may be more toxic than the parent compound[3].
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Toxicological
Endpoint

Brilliant Orange 3R
(Reactive Orange
16)

Procion MX Dye
020 Brilliant
Orange

Brilliant Orange H

Acute Oral Toxicity

Low acute toxicity

profile via oral routes

Not Available > 5000 mg/kg[2] o
(Rat LD50) is indicated for a
related compound.[3]
Low acute toxicity
. profile via dermal
Acute Dermal Toxicity ) ) S
] Not Available No data available[2] routes is indicated for
(Rabbit LD50)
a related compound.
[3]
Acute Inhalation ] ] )
Not Available No data available[2] Not Available

Toxicity (Rat LC50)

Skin

Corrosion/Irritation

Skin Irritant (Category
2)[1]

Not an irritant[2]

Slight skin irritant.[3]

Serious Eye

Damage/Irritation

Eye Irritant (Category
2)[1]

Slightly irritant[2]

Moderate eye irritant.

[3]

Respiratory or Skin

Skin Sensitizer
(Category 1)[1]. May
cause respiratory

irritation[1]. Cases of

May cause

sensitization by

Skin sensitizer.[3]

Sensitization respiratory ) )
o inhalation[2].

sensitization have

been observed with

reactive dyes[7].

Not found to be
] mutagenic or

Germ Cell No mutagenic effects

o Not Classified clastogenic in in-vitro
Mutagenicity reported[2]
assays for the parent
dye.[3]
Carcinogenicity Not Classified Not Available Not Available
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Reproductive Toxicity

Not Classified

Not Available

Not Available

Section 3: Hazard Identification and Classification

Regulatory classifications provide a standardized way of communicating the hazards of

chemical substances.

GHS Classification

Brilliant Orange 3R
(Reactive Orange 16)

Procion MX Dye 020
Brilliant Orange

Not classified as hazardous
under transport regulations[2].

The product does not require a

Pictograms GHSO07 (Exclamation Mark) ] ]
hazard warning label in
accordance with EC
Directives|[2].

Signal Word Warning[1] None

H315: Causes skin irritation[1].
H317: May cause an allergic
skin reaction[1]. H319: Causes
Hazard Statements None

serious eye irritation[1]. H335:
May cause respiratory

irritation[1].

Precautionary Statements

P261: Avoid breathing dust[1].
P280: Wear protective
gloves/eye protection[1].
P333+P313: If skin irritation or
rash occurs: Get medical

advice/attention[1].

Not Applicable

Section 4: Experimental Protocols for Safe Handling
and Emergency Procedures
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Adherence to strict safety protocols is essential when working with any chemical, including
Brilliant Orange dyes. The following sections outline general best practices and specific
emergency procedures derived from available SDS.

Personal Protective Equipment (PPE) and Engineering
Controls

A proactive approach to safety begins with appropriate protective measures.

Engineering Controls

Requires Local exhaust and
»| A s fermaiien g 0eneral room ventilation
Handles Dye i i
If dust is generated, Personal Protective Equipment (PPE)
wears
Approved dust/mist respirator
(if dust is generated)
Wears
Safety glasses with side-shields

Wears

Chemical resistant gloves (EN 374)

Weats > Lab coat / Closed work clothes

Click to download full resolution via product page

Caption: Recommended PPE and Engineering Controls for Handling Brilliant Orange Dyes.
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Methodology for PPE Selection and Use:

Eye Protection: Always wear safety glasses with side-shields. In cases of potential splashing,
chemical goggles are recommended[2].

Hand Protection: Wear suitable chemical protection gloves tested according to EN 374. The
breakthrough time of the glove material should be considered, especially for prolonged
contact[1].

Body Protection: A standard laboratory coat should be worn. For dyes with strong coloring
properties, closed work clothes are advised to prevent staining[2].

Respiratory Protection: If handling procedures generate dust or aerosols, an approved dust
or mist respirator should be used[2]. Individuals with pre-existing asthmatic or breathing
problems should not handle these dyes[2].

Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation to control
airborne dust. General room ventilation is also essential[2]. Avoid actions that create dust.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Event

Inhalation | Skin Contact Eye Contact Ingestion

Immediate Actions

Remove contaminated clothing.
Wash skin with mild soap and water.

Rinse immediately with plenty of water Rinse mouth.
for at least 10-15 minutes, holding eyelids apart. Do NOT induce vomiting.

Remove to fresh air f feeling unwell

If symptoms persist firritation or rash occurs If irritation persists

Seek Medical Advice/
Attention

Click to download full resolution via product page
Caption: First Aid Decision Pathway for Exposure to Brilliant Orange Dyes.
Experimental Protocol for First Aid Response:

o General Advice: In all cases of doubt, or when symptoms persist, seek medical advice. Take
off contaminated clothing immediately[1].

 Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention[2].

o Skin Contact: Remove affected clothing. Wash the exposed skin area thoroughly with mild
soap and plenty of water[1][2]. For "Brilliant Orange 3R," if skin irritation or a rash occurs,
consult a physician[1].
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o Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least
10-15 minutes, ensuring to rinse under the eyelids[1][7]. Remove contact lenses if present
and easy to do so. If eye irritation persists, consult an ophthalmologist[1][7].

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center if the person feels unwell[1][8].

Spill and Disposal Procedures

Proper containment and disposal are necessary to mitigate environmental contamination and

further exposure.
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Ensure adequate PPE is worn
(Gloves, Goggles, Respirator)

'

Contain spill to prevent spreading.
Keep away from drains.

Clean up spill.
Avoid generating dust.

Small Spill: Large Spill:

Absorb with inert material, Dike far ahead of spill.
place in container for disposal. Recover by pumping or suitable absorbent.

Dispose of waste in sealed, labeled containers
in accordance with local/national regulations.

Wash spill site thoroughly with water.

Click to download full resolution via product page

Caption: Logical Workflow for Spill Containment and Cleanup.

Methodology for Spill Response and Disposal:
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment as outlined in Section 4.1. Avoid contact with skin, eyes, and clothing. Do not
breathe dust[1].

e Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water[1][7].

e Containment and Cleaning Up:

[e]

Avoid raising dust.

For small spills, sweep up or use an absorbent material and place it into a suitable, closed

o

container for disposal[7][9].

For large spills, dike the area to prevent further spreading. Recover the material for

o

disposal[9].

o

After collection, wash the spill site with water.

» Disposal: Dispose of the waste material in a safe manner in accordance with local, state, and
federal regulations. Ensure containers are completely empty before discarding[2].

Section 5: Storage and Stability

Correct storage is vital for maintaining the dye's integrity and preventing hazardous reactions.
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Parameter Storage Condition

Keep container tightly closed in a dry, well-

ventilated place[8][9]. Keep away from heat and
General Storage ] ] )

direct sunlight[2][8]. Store in properly labeled

containers[7].

) ) Strong reducing agents, strong oxidizing
Incompatible Materials
agents[2].

N On exposure to high temperatures, may
Hazardous Decomposition ]
decompose and release toxic vapors|[2].

Hazardous Reactions Stable under normal conditions[2].

Conclusion

While "Brilliant Orange" dyes are valuable reagents in various scientific applications, they are
not without hazards. A thorough understanding of the specific dye in use, obtained from its
Safety Data Sheet and CAS number, is fundamental to safe laboratory practice. The data and
protocols presented in this guide, derived from available safety information, underscore the
importance of engineering controls, appropriate personal protective equipment, and
established procedures for handling, storage, and emergency response. By adhering to these
guidelines, researchers can minimize risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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